Cas no 861212-48-8 ((E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine)

• Product Name: (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine
• CAS No: 861212-48-8
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• MDL: MFCD04125128
• CID: 5227771
• Update Time: 2026-03-07

(E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine
• (NE)-N-[[1-methyl-2-(4-methylpiperazin-1-yl)indol-3-yl]methylidene]hydroxylamine

• MDL： MFCD04125128
• Inchi： 1S/C15H20N4O/c1-17-7-9-19(10-8-17)15-13(11-16-20)12-5-3-4-6-14(12)18(15)2/h3-6,11,20H,7-10H2,1-2H3
• InChI Key： NYSBOWNMTHNWRD-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C=NO)=C1N1CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine

Comprehensive Overview of (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine (CAS No. 861212-48-8)

The compound (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine (CAS No. 861212-48-8) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an indole core with a methylpiperazine substituent and a hydroxylamine functional group. Its intricate architecture makes it a subject of interest for researchers exploring novel drug candidates and biochemical probes.

One of the key reasons for the growing interest in 861212-48-8 is its relevance to kinase inhibition and signal transduction pathways. Kinases are enzymes that play a critical role in cellular communication, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The presence of the methylpiperazine moiety in this compound enhances its solubility and bioavailability, which are crucial factors in drug development. Researchers are particularly intrigued by its potential as a selective kinase modulator, a hot topic in modern medicinal chemistry.

In addition to its pharmaceutical applications, (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine is also studied for its chemical reactivity and stability under various conditions. The hydroxylamine group introduces unique reactivity patterns, enabling its use in the synthesis of more complex molecules. This aspect is particularly valuable in organic synthesis and catalysis, where researchers seek efficient methods to construct nitrogen-containing heterocycles.

The synthesis of CAS 861212-48-8 typically involves multi-step organic reactions, including condensation and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. Given the complexity of its synthesis, this compound is often sourced from specialized suppliers catering to the pharmaceutical and biotechnology industries.

From a commercial perspective, the demand for (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine is driven by its potential in drug discovery programs. Pharmaceutical companies and academic institutions are actively investigating its utility in targeting specific disease pathways. The rise of personalized medicine and targeted therapies has further amplified interest in such specialized compounds, making them a focal point in contemporary research.

For researchers and industry professionals, understanding the physicochemical properties of 861212-48-8 is essential. Its molecular weight, solubility profile, and stability data are critical for experimental design and formulation development. Additionally, its compatibility with various analytical techniques ensures accurate characterization and quality control in laboratory settings.

Looking ahead, the exploration of (E)-N-{[1-methyl-2-(4-methylpiperazin-1-yl)-1H-indol-3-yl]methylidene}hydroxylamine is expected to expand into new areas, such as computational chemistry and structure-activity relationship (SAR) studies. The integration of AI-driven drug design tools could further accelerate its development, offering insights into its binding affinities and therapeutic potential. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing biomedical research.

In summary, CAS No. 861212-48-8 represents a fascinating example of modern medicinal chemistry with broad implications for drug discovery and biochemical research. Its unique structure, combined with its potential therapeutic applications, makes it a valuable asset for scientists and industry professionals alike. As research progresses, this compound is likely to emerge as a key player in the development of next-generation therapeutics.